Cas no 1448124-77-3 (N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1448124-77-3
• MF: C₁₇H₁₉F₃N₄O₂S
• MW: 400.418572664261
• CID: 6424931
• PubChem ID: 71807329
• Update Time: 2025-07-14

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide
• 1448124-77-3
• N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(trifluoromethyl)benzenesulfonamide
• N-[4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-(trifluoromethyl)benzene-1-sulfonamide
• F6438-0311
• AKOS024560639
• N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C17H19F3N4O2S/c1-11-15(12(2)22-16(21-11)24-8-3-4-9-24)23-27(25,26)14-7-5-6-13(10-14)17(18,19)20/h5-7,10,23H,3-4,8-9H2,1-2H3
• InChI Key： ZXANHSYKKDIUMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NC1C(C)=NC(=NC=1C)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 400.11808152g/mol
• Monoisotopic Mass: 400.11808152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6Ų

Additional information on N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1448124-77-3)

The compound N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1448124-77-3) is a highly specialized sulfonamide derivative with a unique pyrimidine core structure. This molecule has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications as a small-molecule inhibitor or modulator of biological targets. Its structural features, including the trifluoromethyl group and pyrrolidine moiety, contribute to its distinct physicochemical properties and bioactivity.

In recent years, researchers have explored the role of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide in kinase inhibition, a hot topic in cancer therapeutics. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often linked to tumor progression. The presence of the sulfonamide group in this compound suggests potential interactions with ATP-binding sites, making it a candidate for targeted therapy development. This aligns with the growing demand for precision medicine solutions, a frequently searched term in biopharmaceutical circles.

The trifluoromethyl group in 1448124-77-3 enhances the molecule's metabolic stability and lipophilicity, key factors in drug design. These attributes are particularly relevant in the context of blood-brain barrier penetration, a recurring challenge in central nervous system (CNS) drug development. As neurodegenerative diseases like Alzheimer's and Parkinson's remain high-priority research areas, compounds with optimized pharmacokinetic profiles are increasingly sought after.

From a synthetic chemistry perspective, the pyrimidine scaffold of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide offers versatile structure-activity relationship (SAR) exploration opportunities. Medicinal chemists frequently modify such scaffolds to fine-tune binding affinity and selectivity, addressing common questions about molecular optimization strategies. The compound's heterocyclic nature also makes it a valuable intermediate in high-throughput screening campaigns.

In the realm of computational chemistry, 1448124-77-3 serves as an interesting case study for molecular docking simulations. Researchers investigating protein-ligand interactions often search for compounds with balanced hydrogen-bonding and hydrophobic characteristics, both of which are present in this molecule. Such properties are crucial for virtual screening workflows, a trending topic in AI-driven drug discovery.

The pyrrolidine substituent in N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide introduces conformational constraints that may influence target engagement. This aspect resonates with current discussions about 3D molecular geometry in rational drug design. As the pharmaceutical industry shifts toward fragment-based drug discovery, understanding how such structural elements contribute to binding energy becomes paramount.

Quality control and analytical method development for 1448124-77-3 typically involve advanced techniques like HPLC, LC-MS, and NMR spectroscopy. These methods address common queries about compound purity verification and structural elucidation in pharmaceutical research. The methyl and trifluoromethyl groups provide distinct spectroscopic signatures that facilitate characterization.

From a commercial standpoint, N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide is primarily utilized by contract research organizations (CROs) and academic laboratories engaged in hit-to-lead optimization. The compound's availability from specialty chemical suppliers supports ongoing investigations into structure-based drug design principles. This aligns with industry searches for novel chemical entities with druggable properties.

Environmental and safety assessments of 1448124-77-3 follow standard REACH and GHS protocols, addressing concerns about laboratory chemical handling. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling, reflecting broader workplace safety trends in chemical research facilities.

Future research directions for N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-3-(trifluoromethyl)benzene-1-sulfonamide may explore its potential in combination therapies or as a chemical probe for biological pathway elucidation. With increasing interest in polypharmacology approaches, multi-target compounds like this may offer advantages in treating complex diseases. These applications correspond to frequent searches about next-generation therapeutics and mechanistic studies in systems biology.